Cas no 72914-12-6 (6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid)

• Product Name: 6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
• CAS No: 72914-12-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 2800375
• Update Time: 2025-06-25

6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID
• 6-METHYLCHROMAN-2-CARBOXYLIC ACID
• 2H-1-BENZOPYRAN-2-CARBOXYLIC ACID, 3,4-DIHYDRO-6-METHYL-
• AB56687
• 6-methyl-3,4-dihydro-2H-chromene-2-carboxylic acid
• Z1948934848
• 3,4-DIHYDRO-6-METHYL-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID
• 6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid

• Inchi： 1S/C11H12O3/c1-7-2-4-9-8(6-7)3-5-10(14-9)11(12)13/h2,4,6,10H,3,5H2,1H3,(H,12,13)
• InChI Key： PXDGCYQSRSOBOE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2CCC1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid

6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic Acid (CAS No. 72914-12-6): A Comprehensive Overview

6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid, identified by the CAS registry number 72914-12-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The molecule features a benzopyran skeleton with a methyl group at the 6-position and a carboxylic acid group at the 2-position, contributing to its unique chemical properties and potential applications.

The structural characteristics of 6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid make it a valuable substrate for further chemical modifications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have explored its ability to undergo various reactions, such as cyclization and substitution, to yield derivatives with enhanced pharmacological profiles.

In terms of synthesis, this compound can be prepared through a variety of routes, including intramolecular cyclization of appropriately substituted acrylates or esters. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method has been documented in recent publications, underscoring its efficiency and applicability in modern organic synthesis.

The biological activity of 6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid has been a focal point of recent investigations. Studies have demonstrated its potential as an antioxidant agent, with experiments showing significant radical scavenging activity. This property is attributed to the conjugated system within the benzopyran framework, which facilitates electron delocalization and enhances stability against oxidative stress.

Beyond its antioxidant properties, this compound has also been evaluated for its anti-inflammatory effects. Preclinical studies using animal models have indicated that it may inhibit pro-inflammatory cytokines and reduce inflammation in various tissues. These findings suggest that 6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid could serve as a lead compound for the development of novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has found utility in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent research has demonstrated its potential in constructing metalloporphyrins with applications in catalysis and sensing technologies.

The environmental impact and degradation pathways of CAS No. 72914-12-6 have also been studied to ensure its safe handling and disposal. Research indicates that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a key role in its breakdown into innocuous byproducts.

In conclusion, 6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid (CAS No. 72914-12_6) is a multifaceted compound with promising applications across various scientific domains. Its structural diversity, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for researchers in academia and industry alike.